N-(4-ethylcyclohexyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea

• IUPAC Name: 1-(4-ethylcyclohexyl)-3-(4-morpholin-4-ylsulfonylphenyl)thiourea
• InChI: InChI=1S/C19H29N3O3S2/c1-2-15-3-5-16(6-4-15)20-19(26)21-17-7-9-18(10-8-17)27(23,24)22-11-13-25-14-12-22/h7-10,15-16H,2-6,11-14H2,1H3,(H2,20,21,26)
• InChI Key: ZMXVSEDNTNIUSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H29N3O3S2
• Molecular Weight: 411.6 g/mol

Description

Research on thiourea derivatives has expanded due to their versatile chemical properties and applications in various fields, excluding direct drug use and dosage discussions. Thioureas exhibit significant chemical reactivity, making them a focal point for studies on molecular structure, synthesis, and chemical properties.

Synthesis Analysis

Thioureas are synthesized through reactions involving isothiocyanates with amines. For instance, cinnamoyl thiourea derivatives are obtained by reacting cinnamoylisothiocyanate with morpholino ethylamine, showcasing the typical process of synthesizing thiourea compounds (Hassan et al., 2011).

Molecular Structure Analysis

The molecular structure of thiourea derivatives is often determined using X-ray crystallography. These studies reveal the compounds' configurations and crystalline systems, providing insights into their geometric and spatial arrangements. For example, N-[(1Z)-1-(3-methyl-3-phenylcyclobutyl)-2-thiomorpholin-4-ylethylidene] thiourea crystallizes in the orthorhombic space group, highlighting the detailed structural information obtainable through crystallography (Sarı et al., 2005).

Chemical Reactions and Properties

Thioureas participate in various chemical reactions, exhibiting unique reactivity patterns due to their functional groups. These reactions are pivotal for creating complex molecules with potential applications in materials science and chemistry. The phospha-Michael addition reaction, employing thioureas as reagents, showcases their chemical versatility (Molleti et al., 2016).

Physical Properties Analysis

The physical properties of thioureas, such as crystal system parameters and hydrogen bonding patterns, are crucial for understanding their stability and behavior in different environments. These properties are often characterized using spectroscopic techniques and X-ray diffraction analyses, providing a comprehensive understanding of the compounds' physical characteristics.

Chemical Properties Analysis

Thioureas exhibit a range of chemical properties, including their reactivity with other compounds and their role in catalysis. Studies on mixed-ligand platinum(II)–sulfoxide complexes highlight thioureas' ability to act as ligands, demonstrating their chemical utility and potential applications in developing new chemotherapeutic agents (Sacht & Datt, 2000).